Cas no 380430-59-1 (3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid)

• Product Name: 3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid
• CAS No: 380430-59-1
• MF: C₁₀H₁₁BO₄
• MW: 206.002943277359
• MDL: MFCD02179477
• CID: 303620
• PubChem ID: 5708388
• Update Time: 2025-08-10

3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• [3-(E-3-Methoxy-3-Oxo-1-Propen-1-yl)Phenyl]Boronic Acid
• 3-(trans-3-Methoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
• 2-Propenoicacid, 3-(3-boronophenyl)-, 1-methyl ester, (2E)-
• 3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic acid
• 3-boronocinnamate
• METHYL 3-BORONOCINNAMATE
• DZTWTEGVKAHSGN-AATRIKPKSA-N
• MFCD02179477
• AKOS015850883
• (E)-3-(3-methoxy-3-oxoprop-1-enyl)phenylboronic acid
• [3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenyl]boronicacid
• AMY33082
• [3-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl]boronic acid
• CS-0176092
• SCHEMBL2213002
• {3-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
• 380430-59-1
• (E)-(3-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronicacid
• (E)-(3-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
• 688798-02-9
• BS-28048
• DB-353745
• 3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid

• MDL： MFCD02179477
• Inchi： 1S/C10H11BO4/c1-15-10(12)6-5-8-3-2-4-9(7-8)11(13)14/h2-7,13-14H,1H3/b6-5+
• InChI Key： DZTWTEGVKAHSGN-AATRIKPKSA-N
• SMILES： OB(C1=CC=CC(/C=C/C(=O)OC)=C1)O

Computed Properties

• Exact Mass: 206.07500
• Monoisotopic Mass: 206.0750390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.21
• Melting Point: 126-130
• Boiling Point: 406.1°C at 760 mmHg
• Flash Point: 199.4°C
• Refractive Index: 1.545
• PSA: 66.76000
• LogP: -0.44740
• Vapor Pressure: Not available

3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： Harmful/Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on 3-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid

3-(E-3-Methoxy-3-Oxo-1-Propen-1-Yl)Phenylboronic Acid: A Comprehensive Overview

The compound with CAS No 380430-59-1, known as 3-(E-3-Methoxy-3-Oxo-1-propen-1-Yl)Phenylboronic Acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The phenylboronic acid moiety, combined with the methoxy and oxo groups, makes it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the importance of phenylboronic acids in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This reaction is pivotal in the construction of biaryl compounds, which are widely used in pharmaceuticals and electronic materials. The presence of the E-configured propenyl group in this compound adds another layer of complexity and functionality, enabling it to participate in a broader range of reactions.

One of the most exciting developments involving this compound is its role in the synthesis of advanced materials. Researchers have demonstrated that phenylboronic acids can be effectively utilized in the fabrication of organic light-emitting diodes (OLEDs). The ability to fine-tune the electronic properties of such materials through strategic substitution patterns has opened new avenues for high-efficiency displays and lighting solutions.

Moreover, the methoxy group attached to the propenyl chain introduces additional reactivity and selectivity in synthetic processes. This feature has been exploited in the development of novel drug delivery systems, where precise control over molecular interactions is crucial. The compound's ability to form stable complexes with metal ions has also been explored for applications in catalysis and sensing technologies.

In terms of synthesis, recent advancements have focused on optimizing the production of 3-(E-3-Methoxy-3-Oxo-1-propen-1-Yl)Phenylboronic Acid. Traditional methods often involved multi-step procedures with low yields, but modern techniques leveraging flow chemistry and microwave-assisted synthesis have significantly improved efficiency and scalability.

The compound's stability under various reaction conditions has been thoroughly investigated, revealing its robustness even under harsh synthetic environments. This characteristic makes it an ideal candidate for large-scale industrial applications, where reliability and consistency are paramount.

Looking ahead, ongoing research is exploring the use of this compound in bioconjugation reactions, where its boronic acid functionality can serve as a reactive handle for attaching biomolecules such as proteins and nucleic acids. Such applications hold promise for diagnostics, therapeutics, and biosensor development.

In conclusion, 3-(E-3-Methoxy-3-Oxo-1-propen-1-Yl)Phenylboronic Acid stands at the forefront of chemical innovation due to its unique structure and diverse functional groups. Its role in cutting-edge research across multiple disciplines underscores its importance as a key molecule for future technological advancements.